1-Ethyl-4-[1-(3-methylbenzyl)-4-piperidinyl]piperazine

• Molecular Formula: C19H31N3
• Molecular Weight: 301.5 g/mol
• IUPAC Name: 1-ethyl-4-[1-[(3-methylphenyl)methyl]piperidin-4-yl]piperazine
• InChI: InChI=1S/C19H31N3/c1-3-20-11-13-22(14-12-20)19-7-9-21(10-8-19)16-18-6-4-5-17(2)15-18/h4-6,15,19H,3,7-14,16H2,1-2H3
• InChI Key: LGYKAPWGZFMKPT-UHFFFAOYSA-N
• SMILES: CCN1CCN(CC1)C2CCN(CC2)CC3=CC=CC(=C3)C

Description

1-Ethyl-4-[1-(3-methylbenzyl)-4-piperidinyl]piperazine is a chemical compound that belongs to the class of piperazines. It is a psychoactive drug that has been used in scientific research to study its mechanism of action, biochemical and physiological effects, and potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of 1-Ethyl-4-[1-(3-methylbenzyl)-4-piperidinyl]piperazine is not fully understood. It is believed to act as a selective serotonin reuptake inhibitor (SSRI) and a partial agonist at the 5-HT1A receptor. It may also affect the levels of other neurotransmitters such as dopamine and norepinephrine.
Biochemical and Physiological Effects
1-Ethyl-4-[1-(3-methylbenzyl)-4-piperidinyl]piperazine has been found to increase the levels of serotonin in the brain. It has also been shown to decrease the levels of corticosterone, a stress hormone. In animal models, it has been found to have anxiolytic and antidepressant effects.

Advantages and Limitations for Lab Experiments

One advantage of using 1-Ethyl-4-[1-(3-methylbenzyl)-4-piperidinyl]piperazine in lab experiments is its selectivity for the serotonin transporter. This allows for more specific studies of the role of serotonin in various physiological and pathological processes. However, its psychoactive effects may also limit its use in certain studies.

Future Directions

There are several future directions for the study of 1-Ethyl-4-[1-(3-methylbenzyl)-4-piperidinyl]piperazine. One direction is to further investigate its potential therapeutic applications, particularly in the treatment of anxiety and depression. Another direction is to study its effects on other neurotransmitter systems such as dopamine and norepinephrine. Additionally, the development of more selective and potent compounds based on the structure of 1-Ethyl-4-[1-(3-methylbenzyl)-4-piperidinyl]piperazine may lead to new treatments for various neurological and psychiatric disorders.

Synthesis Methods

The synthesis of 1-Ethyl-4-[1-(3-methylbenzyl)-4-piperidinyl]piperazine involves the reaction of 1-benzyl-4-piperidinone with 3-methylbenzylamine in the presence of sodium borohydride and ethanol. The resulting product is then treated with ethyl iodide to obtain 1-Ethyl-4-[1-(3-methylbenzyl)-4-piperidinyl]piperazine.

Scientific Research Applications

1-Ethyl-4-[1-(3-methylbenzyl)-4-piperidinyl]piperazine has been used in scientific research to study its potential therapeutic applications. It has been found to have anxiolytic and antidepressant effects in animal models. It has also been studied for its potential use in the treatment of Parkinson's disease and schizophrenia.